![molecular formula C16H20N2O2S B7468583 1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine](/img/structure/B7468583.png)
1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine, also known as MNSP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and properties, which make it a valuable tool for investigating a variety of biochemical and physiological processes.
Mechanism of Action
The precise mechanism of action of 1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine is not fully understood, but it is thought to involve the modulation of various signaling pathways in the brain. This compound has been shown to interact with a variety of receptors and ion channels, including GABA receptors and voltage-gated calcium channels.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of enzyme activity. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful for treating a variety of diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine in lab experiments is its high degree of purity, which makes it a reliable and consistent tool for investigating biochemical and physiological processes. However, one limitation of this compound is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are a number of potential future directions for research on 1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine, including the investigation of its effects on specific neurotransmitter systems and ion channels, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications for a variety of diseases and conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of 1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine involves several steps, including the reaction of 4-methyl-1-naphthol with p-toluenesulfonyl chloride, followed by the reaction of the resulting product with 1-methylpiperazine. This process yields this compound as a white crystalline solid with a high degree of purity.
Scientific Research Applications
1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels.
properties
IUPAC Name |
1-methyl-4-(4-methylnaphthalen-1-yl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-13-7-8-16(15-6-4-3-5-14(13)15)21(19,20)18-11-9-17(2)10-12-18/h3-8H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGBWXDGNHXXZGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C2=CC=CC=C12)S(=O)(=O)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.